Methyl 2-chloro-3-(1-cyanocyclopropyl)benzoate
Cat. No. B8498240
M. Wt: 235.66 g/mol
InChI Key: GRVQSAHYPSLSOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08344135B2
Procedure details
To a solution of methyl 2-chloro-3-(1-cyanocyclopropyl)benzoate (13.5 g, 57.3 mmol) in tetrahydrofuran (180 mL)/methanol (60 mL)/water (60 mL) was added lithium hydroxide monohydrate (3.62 g, 86.3 mmol), and the mixture was stirred at room temperature for 2 hr. The reaction mixture was concentrated under reduced pressure, and to the obtained residue was dropwise added 6N hydrochloric acid (20 mL). The precipitate was collected by filtration, and washed with water to give the title compound (11.4 g, 90%) as white crystals.
Name
lithium hydroxide monohydrate
Quantity
3.62 g
Type
reactant
Reaction Step One
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:11]([C:12]2([C:15]#[N:16])[CH2:14][CH2:13]2)=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([O:6]C)=[O:5].CO.O.O.[OH-].[Li+]>O1CCCC1>[Cl:1][C:2]1[C:11]([C:12]2([C:15]#[N:16])[CH2:14][CH2:13]2)=[CH:10][CH:9]=[CH:8][C:3]=1[C:4]([OH:6])=[O:5] |f:3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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13.5 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)OC)C=CC=C1C1(CC1)C#N
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Name
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Quantity
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60 mL
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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60 mL
|
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Type
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reactant
|
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Smiles
|
O
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|
Name
|
lithium hydroxide monohydrate
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Quantity
|
3.62 g
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Type
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reactant
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Smiles
|
O.[OH-].[Li+]
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Name
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Quantity
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180 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
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Details
|
the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The reaction mixture was concentrated under reduced pressure
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The precipitate was collected by filtration
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WASH
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Type
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WASH
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|
Details
|
washed with water
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
|
ClC1=C(C(=O)O)C=CC=C1C1(CC1)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.4 g | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
